Calanolide B
Calanolide B
Calanolide B is a natural product found in Calophyllum lanigerum with data available.
Brand Name:
Vulcanchem
CAS No.:
142632-33-5
VCID:
VC21159202
InChI:
InChI=1S/C22H26O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12,18,24H,6-7H2,1-5H3/t11-,12-,18-/m1/s1
SMILES:
CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O
Molecular Formula:
C22H26O5
Molecular Weight:
370.4 g/mol
Calanolide B
CAS No.: 142632-33-5
Cat. No.: VC21159202
Molecular Formula: C22H26O5
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calanolide B is a natural product found in Calophyllum lanigerum with data available. |
|---|---|
| CAS No. | 142632-33-5 |
| Molecular Formula | C22H26O5 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | (16R,17S,18R)-18-hydroxy-10,10,16,17-tetramethyl-6-propyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaen-4-one |
| Standard InChI | InChI=1S/C22H26O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12,18,24H,6-7H2,1-5H3/t11-,12-,18-/m1/s1 |
| Standard InChI Key | NIDRYBLTWYFCFV-SEDUGSJDSA-N |
| Isomeric SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2[C@@H]([C@@H]([C@H](O4)C)C)O |
| SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O |
| Canonical SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(C(C(O4)C)C)O |
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